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Compound of Interest

Compound Name: Iron(II)bromidehexahydrate

Cat. No.: B15251901 Get Quote

For Immediate Implementation: This document outlines the essential personal protective

equipment (PPE) and procedures for the safe handling and disposal of Iron(II) bromide

hexahydrate. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

Iron(II) bromide hexahydrate is a corrosive solid that can cause severe skin burns and eye

damage.[1][2] It is also harmful if swallowed or inhaled.[3][4] The compound is hygroscopic and

air-sensitive, necessitating careful handling to prevent degradation and exposure.[1][5]

Essential Personal Protective Equipment
A comprehensive PPE strategy is the first line of defense against the hazards associated with

Iron(II) bromide hexahydrate. The following table summarizes the required equipment for

various levels of protection.
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Protection Level Equipment Standard

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is required when there is

a risk of splashing.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., rubber gloves). Gloves

must be inspected before use

and disposed of properly after

handling.

In accordance with Regulation

(EU) 2016/425 and the

standard EN 374.[6]

Body Protection

Protective work clothing, such

as a lab coat, and closed-toe

shoes. Long sleeves and pants

are mandatory.

N/A

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if dust formation is likely.

N/A

Operational Plan for Safe Handling
A systematic approach to handling Iron(II) bromide hexahydrate minimizes the risk of exposure

and contamination.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

inhalation of dust.[6]

Store the compound under an inert atmosphere to prevent degradation due to its

hygroscopic and air-sensitive nature.[1][2]
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Handling:

Wear all required PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[1][2]

Prevent the formation of dust during handling.[6]

Do not eat, drink, or smoke in the handling area.

In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, including under the

eyelids. Seek immediate medical attention.[1]

Skin: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1]

Disposal Plan
Proper disposal of Iron(II) bromide hexahydrate and its containers is crucial to prevent

environmental contamination.

Waste Disposal: Dispose of the chemical waste at an approved waste disposal plant.[1] This

material is considered hazardous waste.

Container Disposal: Dispose of the container as unused product.[6]

Environmental Precautions: Do not allow the product to enter drains or water bodies.[4][6]
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Workflow for Safe Handling of Iron(II) Bromide
Hexahydrate

Safe Handling Workflow for Iron(II) Bromide Hexahydrate
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Iron(II) bromide hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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